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Compound of Interest

Compound Name: Sulfo-Cy7.5 NHS ester

Cat. No.: B13923894 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the key features of water-soluble cyanine

dyes, with a specific focus on Sulfo-Cy7.5. It is intended to serve as a technical resource for

researchers, scientists, and professionals in the field of drug development who utilize

fluorescence-based techniques in their work.

Core Features of Water-Soluble Cyanine Dyes
Cyanine dyes are a class of synthetic fluorescent molecules characterized by two nitrogen-

containing heterocyclic rings linked by a polymethine bridge.[1][2] The length of this conjugated

chain is a primary determinant of the dye's absorption and emission spectra.[3] The addition of

sulfonate (-SO₃⁻) groups to the core structure creates water-soluble versions of these dyes,

such as Sulfo-Cy7.5.[2] These negatively charged moieties impart several significant

advantages:

Exceptional Water Solubility: The presence of sulfonate groups renders the dyes highly

soluble in aqueous buffers, which eliminates the need for organic co-solvents like DMSO or

DMF in many labeling reactions.[1][2] This is particularly advantageous when working with

sensitive proteins that can be denatured by organic solvents.[2]

Reduced Aggregation: The enhanced water solubility prevents the aggregation of dye

molecules, which can lead to fluorescence quenching and affect the stability of labeled

biomolecules.[2][4] This is especially important when a high degree of labeling is required.
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Near-Infrared (NIR) Fluorescence: Sulfo-Cy7.5 is a near-infrared dye, typically with an

emission maximum around 808 nm.[5] This property is ideal for deep tissue imaging and in

vivo studies, as longer wavelength photons can penetrate tissues more effectively with

reduced background autofluorescence.[5][6]

High Molar Extinction Coefficient and Quantum Yield: Cyanine dyes, including Sulfo-Cy7.5,

exhibit high molar extinction coefficients, meaning they absorb light very efficiently.[2][3]

When coupled with a good quantum yield, this results in bright fluorescent signals with a low

background, enhancing sensitivity in various applications.[5]

Photostability: Sulfo-Cy7.5 offers good photostability, which is crucial for applications that

require prolonged or repeated exposure to light, such as in fluorescence microscopy and

long-term imaging studies.[5]

Quantitative Data Summary
The photophysical properties of Sulfo-Cy7.5 are summarized in the table below for easy

reference and comparison.

Property Value References

Maximum Excitation

Wavelength (λex)
~778 - 788 nm [5][7]

Maximum Emission

Wavelength (λem)
~797 - 808 nm [5][7]

Molar Extinction Coefficient (ε) ~222,000 cm⁻¹M⁻¹ [7][8]

Fluorescence Quantum Yield

(Φ)
~0.21 [7]

Stokes Shift ~20 nm [5]

Solubility Water, DMF, DMSO [7]

Mandatory Visualizations
General Structure of a Water-Soluble Cyanine Dye
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Caption: General structure of a water-soluble cyanine dye.

Experimental Workflow: Antibody Labeling with Sulfo-
Cy7.5 NHS Ester
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Caption: Workflow for labeling antibodies with Sulfo-Cy7.5.

Experimental Protocols
Protocol: Conjugation of Sulfo-Cy7.5 NHS Ester to
Antibodies
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This protocol outlines the covalent labeling of antibodies with Sulfo-Cy7.5 N-

hydroxysuccinimide (NHS) ester, which reacts with primary amines on the antibody.

Materials:

Purified antibody (1-2 mg/mL in an amine-free buffer, e.g., PBS).[9][10]

Sulfo-Cy7.5 NHS ester.

Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO).[11]

Size-exclusion chromatography column (e.g., Sephadex G-25).[9][11]

Conjugation buffer: 0.1 M sodium bicarbonate buffer, pH 8.3-8.5.[11][12]

Storage buffer: PBS with 0.1% BSA and 0.02% sodium azide.[11]

Procedure:

Antibody Preparation:

Dialyze the antibody against the conjugation buffer to remove any amine-containing

substances.

Adjust the antibody concentration to 1-2 mg/mL.[9]

Sulfo-Cy7.5 NHS Ester Preparation:

Immediately before use, dissolve the Sulfo-Cy7.5 NHS ester in a small amount of

anhydrous DMF or DMSO to create a 10 mg/mL stock solution.[11][13]

Conjugation Reaction:

Bring the antibody solution to room temperature.

Slowly add a 10- to 20-fold molar excess of the dissolved Sulfo-Cy7.5 NHS ester to the

antibody solution while gently vortexing.[10][11]
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Incubate the reaction mixture for 1-2 hours at room temperature in the dark, with

continuous gentle mixing.[11]

Purification:

Separate the Sulfo-Cy7.5-conjugated antibody from the unconjugated dye using a size-

exclusion chromatography column pre-equilibrated with the storage buffer.[9][11]

Collect the first colored fraction, which contains the labeled antibody.[11]

Characterization (Optional):

Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at

280 nm (for the antibody) and ~780 nm (for Sulfo-Cy7.5).[11]

Storage:

Store the purified Sulfo-Cy7.5-conjugated antibody at 4°C in the dark.[11] For long-term

storage, add glycerol to a final concentration of 50% and store at -20°C.[11]

Applications in Research and Drug Development
The unique properties of Sulfo-Cy7.5 make it a valuable tool in various applications:

In Vivo Imaging: Its near-infrared fluorescence allows for deep tissue imaging with minimal

interference from background autofluorescence, making it ideal for preclinical studies in

small animals.[5][6]

Fluorescence Microscopy: Sulfo-Cy7.5 provides high-resolution imaging of cellular

structures.[5]

Flow Cytometry: It offers distinct signals for precise cell sorting and analysis.[5][6]

Bioconjugation: Sulfo-Cy7.5 can be efficiently conjugated to a wide range of biomolecules,

including proteins, antibodies, and nucleic acids, for targeted detection and imaging.[5][6]

Molecular Probes: It is used in various assays to study molecular interactions.[5][6]
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Drug Delivery: Water-soluble cyanine dyes can be used as markers to track the delivery of

drugs to target areas within the body.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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